![molecular formula C12H18N4O2 B1393827 N,N-Dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine CAS No. 1779136-31-0](/img/structure/B1393827.png)
N,N-Dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine
Overview
Description
N,N-Dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine, also known as DMNP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMNP belongs to the class of piperidine compounds and is known for its unique chemical and physical properties.
Scientific Research Applications
N,N-Dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine has been used in various scientific research applications, including neuroscience, drug discovery, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the role of neurotransmitters in the brain. It has been shown to selectively inhibit the reuptake of dopamine, norepinephrine, and serotonin, which are important neurotransmitters involved in mood regulation, reward, and motivation.
In drug discovery, this compound has been used as a scaffold for the development of novel drugs targeting various diseases, including depression, anxiety, and addiction. This compound derivatives have been synthesized and tested for their pharmacological properties, leading to the discovery of new compounds with improved efficacy and selectivity.
Mechanism of Action
N,N-Dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine acts as a potent inhibitor of monoamine transporters, including dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). By inhibiting the reuptake of these neurotransmitters, this compound increases their extracellular levels in the brain, leading to enhanced neurotransmission and modulation of various physiological and behavioral processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and improved mood. It has also been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new drugs targeting these disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N,N-Dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine in lab experiments is its high potency and selectivity for monoamine transporters. This makes it a valuable tool for studying the role of neurotransmitters in various physiological and behavioral processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored and controlled in lab experiments.
Future Directions
There are several future directions for the use of N,N-Dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine in scientific research. One area of interest is the development of new drugs targeting monoamine transporters for the treatment of various neuropsychiatric disorders. Another area of interest is the study of the molecular mechanisms underlying the effects of this compound on neurotransmission and behavior. Further research is also needed to explore the potential therapeutic applications of this compound in other areas of medicine, such as cancer and inflammation.
In conclusion, this compound is a valuable tool for scientific research with potential applications in neuroscience, drug discovery, and medicinal chemistry. Its unique chemical and physical properties make it an attractive candidate for the development of new drugs targeting various diseases. However, further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Properties
IUPAC Name |
N,N-dimethyl-1-(3-nitropyridin-2-yl)piperidin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O2/c1-14(2)10-5-8-15(9-6-10)12-11(16(17)18)4-3-7-13-12/h3-4,7,10H,5-6,8-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQDVAQRKFNBPCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(CC1)C2=C(C=CC=N2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.